Cas no 955400-50-7 (2-(4-Dimethylaminophenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(4-Dimethylaminophenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 955400-50-7
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD07376363
• CID: 838680
• Update Time: 2025-10-12

2-(4-Dimethylaminophenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Dimethylaminophenyl)-1,3-thiazole-4-carboxylic acid
• 2-(4-(Dimethylamino)phenyl)thiazole-4-carboxylic acid
• 2-(4-(Dimethylamino)phenyl)-thiazole-4-carboxylic acid
• 2-[4-(Dimethylamino)phenyl]-1,3-thiazole-4-carboxylic acid
• 2-(4-dimethylaminophenyl)-1,3-thiazole-4-carboxylicacid
• BC1652548
• AB0027858
• AX8159832
• ST24027527
• W9750

• MDL： MFCD07376363
• Inchi： 1S/C12H12N2O2S/c1-14(2)9-5-3-8(4-6-9)11-13-10(7-17-11)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： CSXUFSBJQHZIIV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 248.06200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Topological Polar Surface Area: 81.7

Experimental Properties

• PSA: 81.67000
• LogP: 2.57430

2-(4-Dimethylaminophenyl)-1,3-thiazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(4-Dimethylaminophenyl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-(4-Dimethylaminophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 955400-50-7)

2-(4-Dimethylaminophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 955400-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiazole core and dimethylaminophenyl moiety, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, fluorescent probes, and organic electronics, aligning with current trends in precision medicine and sustainable materials.

The structural features of 2-(4-Dimethylaminophenyl)-1,3-thiazole-4-carboxylic acid contribute to its reactivity and functionality. The carboxylic acid group allows for further derivatization, enabling the synthesis of esters, amides, and other derivatives. Meanwhile, the dimethylamino substituent enhances electron-donating capabilities, which is critical in designing photoactive materials. Recent studies highlight its role in developing bioimaging agents, where its fluorescence properties are leveraged for cellular tracking—a hot topic in biomedical research.

In the context of AI-driven drug design, 955400-50-7 has emerged as a candidate for virtual screening due to its modular scaffold. Computational chemists frequently search for "thiazole derivatives for drug development" or "CAS 955400-50-7 applications," reflecting growing interest in high-throughput screening methodologies. The compound’s compatibility with click chemistry further expands its utility in creating targeted therapeutic agents, addressing demands for personalized medicine solutions.

From an industrial perspective, 2-(4-Dimethylaminophenyl)-1,3-thiazole-4-carboxylic acid is synthesized via optimized routes to ensure high yield and purity. Manufacturers emphasize green chemistry principles, reducing waste and energy consumption—a priority for sustainable synthesis. Analytical techniques like HPLC and NMR are employed to validate its structure, catering to stringent quality control standards in pharmaceutical intermediates production.

Market trends indicate rising demand for functionalized thiazoles, driven by their applications in optoelectronics and agrochemicals. Searches for "buy 955400-50-7" or "thiazole-carboxylic acid suppliers" underscore its commercial relevance. Regulatory compliance, particularly REACH and FDA guidelines, ensures safe handling and scalability, reinforcing its viability for industrial adoption.

Future research directions for CAS No. 955400-50-7 may focus on its structure-activity relationships (SAR) to optimize biological efficacy. Collaborative efforts between academia and industry could unlock novel applications, such as metal-organic frameworks (MOFs) or proteolysis-targeting chimeras (PROTACs). As innovation accelerates, this compound remains at the forefront of molecular innovation, bridging gaps between chemical synthesis and cutting-edge technology.